Cas no 959127-98-1 (1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione)

• Product Name: 1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione
• CAS No: 959127-98-1
• MF: C₆H₄F₆O₂
• MW: 222.085183143616
• CID: 6045202
• PubChem ID: 89275482
• Update Time: 2025-09-27

1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1,1,1,5,5,5-hexafluoro-3-methyl-
• EN300-1127337
• 1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione
• RPXLNSNMPLHDLQ-UHFFFAOYSA-N
• SCHEMBL14215823
• 959127-98-1

• Inchi： 1S/C6H4F6O2/c1-2(3(13)5(7,8)9)4(14)6(10,11)12/h2H,1H3
• InChI Key： RPXLNSNMPLHDLQ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)C(C)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 222.01154834g/mol
• Monoisotopic Mass: 222.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• Boiling Point: 123.5±35.0 °C(Predicted)
• pka: 5.47±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione

Recent Advances in the Application of 1,1,1,5,5,5-Hexafluoro-3-methylpentane-2,4-dione (CAS: 959127-98-1) in Chemical Biology and Pharmaceutical Research

The compound 1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione (CAS: 959127-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This β-diketone derivative, characterized by its hexafluoro and methyl substituents, exhibits enhanced stability, lipophilicity, and metal-chelating capabilities, making it a valuable building block in the synthesis of advanced materials, catalysts, and bioactive molecules.

Recent studies have highlighted the role of 959127-98-1 as a key intermediate in the development of novel metal-organic frameworks (MOFs) and coordination complexes. Its strong chelating ability with transition metals, such as copper and palladium, has been exploited to design highly efficient catalysts for cross-coupling reactions, which are pivotal in pharmaceutical synthesis. For instance, a 2023 study published in the Journal of Organometallic Chemistry demonstrated that palladium complexes derived from this ligand exhibited superior catalytic activity in Suzuki-Miyaura couplings, enabling the synthesis of complex biaryl structures under mild conditions.

In the realm of medicinal chemistry, 1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione has been employed as a precursor for the synthesis of fluorinated bioactive compounds. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of drug candidates. A recent publication in the European Journal of Medicinal Chemistry (2024) reported the use of this compound to synthesize fluorinated analogs of known kinase inhibitors, which showed improved pharmacokinetic profiles and target selectivity in preclinical models.

Furthermore, the compound's utility extends to materials science, where it has been incorporated into the design of luminescent materials and sensors. Researchers at MIT have developed a series of europium(III) complexes using 959127-98-1 as a ligand, which exhibited intense red emission and high quantum yields, making them promising candidates for optoelectronic applications and bioimaging probes (Advanced Materials, 2023).

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1,1,1,5,5,5-hexafluoro-3-methylpentane-2,4-dione, as well as in optimizing its reactivity for specific applications. Future research directions may focus on developing greener synthetic routes and exploring its potential in emerging areas such as targeted drug delivery and theranostics. Overall, the continued investigation of this compound holds great promise for advancing both fundamental science and applied technologies in the chemical and pharmaceutical industries.